Cas no 94412-40-5 (4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile)

• Product Name: 4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile
• CAS No: 94412-40-5
• MF: C₂₂H₂₅N
• MW: 303.44060587883
• MDL: MFCD06658191
• CID: 61717
• PubChem ID: 11335700
• Update Time: 2025-11-03

4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-(trans-4-Propylcyclohexyl)-[1,1'-biphenyl]-4-carbonitrile
• 4-(TRANS-4-N-PROPYLCYCLOHEXYL)BIPHENYL-4'-CARBONITRILE
• 3CCB
• trans-4'-(4-propylcyclohexyl)[1,1'-biphenyl]-4-carbonitrile
• trans-4'-(4-Propylcyclohexyl)(1,1'-biphenyl)-4-carbonitrile
• 4-[4-(4-propylcyclohexyl)phenyl]benzonitrile
• 4-(trans-4-Propylcyclohexyl)biphenylnitrile
• 4′-(trans-4-Propylcyclohexyl)[1,1′-biphenyl]-4-carbonitrile (ACI)
• [1,1′-Biphenyl]-4-carbonitrile, 4′-(4-propylcyclohexyl)-, trans- (ZCI)
• 4-(trans-4-Propylcyclohexyl)-4′-cyanobiphenyl
• 4'-((1s,4r)-4-propylcyclohexyl)biphenyl-4-carbonitrile
• C22H25N
• F16505
• SCHEMBL6462690
• AKOS015918018
• SCHEMBL20343290
• [1,1'-Biphenyl]-4-carbonitrile, 4'-(trans-4-propylcyclohexyl)-
• NS00066622
• 72386-48-2
• DB-009032
• DS-3375
• 4\\'-(trans-4-Propylcyclohexyl)-[1,1\\'-biphenyl]-4-carbonitrile
• DTXSID00915549
• CS-0059908
• 4'-(4-Propylcyclohexyl)-1,1'-biphenyl-4-carbonitrile
• SCHEMBL6462682
• 94412-40-5
• 3~4~-Propyl-3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-hexahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-1~4~-carbonitrile
• MFCD06658191
• EINECS 305-305-5
• CRCASZFDSWMENA-UHFFFAOYSA-N
• 4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile

• MDL： MFCD06658191
• Inchi： 1S/C22H25N/c1-2-3-17-4-8-19(9-5-17)21-12-14-22(15-13-21)20-10-6-18(16-23)7-11-20/h6-7,10-15,17,19H,2-5,8-9H2,1H3/t17-,19-
• InChI Key： CRCASZFDSWMENA-UAPYVXQJSA-N
• SMILES： C([C@@H]1CC[C@@H](C2C=CC(C3C=CC(C#N)=CC=3)=CC=2)CC1)CC

Computed Properties

• Exact Mass: 303.19900
• Monoisotopic Mass: 303.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 7.1

Experimental Properties

• Density: 1.05
• Boiling Point: 454.9°C at 760 mmHg
• Flash Point: 230.6 °C
• Refractive Index: 1.576
• PSA: 23.79000
• LogP: 6.29918

4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile

Introduction to 4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile (CAS No. 94412-40-5)

4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile (CAS No. 94412-40-5) is a compound that has garnered significant attention in the fields of materials science and pharmaceutical research due to its unique structural and functional properties. This compound, often referred to as a liquid crystal material, plays a crucial role in various applications, including display technologies and advanced materials development.

The chemical structure of 4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile consists of a biphenyl core with a cylohexyl group and a propyl substituent. The biphenyl moiety is known for its rigidity and planarity, which are essential for the formation of liquid crystalline phases. The cylohexyl and propyl groups introduce flexibility and modulate the phase behavior, making this compound highly versatile in its applications.

In the context of liquid crystal display (LCD) technology, 4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile is used as a component in nematic liquid crystal mixtures. Nematic phases are characterized by their ability to align molecules in a parallel fashion, which is crucial for the optical properties required in LCDs. Recent studies have shown that this compound can enhance the performance of LCDs by improving response times and reducing power consumption.

Beyond display technologies, 4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile has also been explored for its potential in pharmaceutical research. Liquid crystals have been investigated for their use in drug delivery systems due to their ability to form stable and controllable structures. Research has demonstrated that liquid crystalline materials can improve the solubility and bioavailability of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

In addition to its applications in display technologies and drug delivery, 4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile has been studied for its potential in other advanced materials. For instance, it has been used as a building block in the synthesis of supramolecular assemblies and functional polymers. These materials exhibit unique properties such as self-healing capabilities and stimuli-responsive behavior, making them suitable for applications in sensors, actuators, and smart coatings.

The synthesis of 4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile typically involves multi-step processes that include the formation of the biphenyl core and subsequent functionalization with the cylohexyl and propyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. These improvements have not only reduced production costs but also enhanced the purity and consistency of the final product.

The physical properties of 4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile, such as its melting point, clearing point, and dielectric anisotropy, are critical for its performance in various applications. Researchers have conducted extensive studies to optimize these properties through molecular design and synthesis. For example, modifications to the length and branching of the alkyl chains can significantly affect the phase behavior and electro-optical properties of the compound.

In conclusion, 4-(trans-4-Propylcyclohexyl)-1,1-biphenyl-4-carbonitrile (CAS No. 94412-40-5) is a versatile compound with a wide range of applications in materials science and pharmaceutical research. Its unique structural features make it an ideal candidate for use in liquid crystal displays, drug delivery systems, and advanced materials development. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.